Cas no 1402664-77-0 (1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1402664-77-0
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• MDL: MFCD28013128
• CID: 4594432
• PubChem ID: 67362059
• Update Time: 2025-08-05

1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-Trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 1-(trifluoromethyl)pyrazole-4-carboxylic acid
• SCHEMBL2318540
• 1402664-77-0
• CGC66477
• P18818
• MCLKZJLGDFGFLI-UHFFFAOYSA-N
• MFCD28013128
• AS-77769
• AB91366
• DB-132188
• CS-0052788
• 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• EN300-6476879
• SY280246

• MDL： MFCD28013128
• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)10-2-3(1-9-10)4(11)12/h1-2H,(H,11,12)
• InChI Key： MCLKZJLGDFGFLI-UHFFFAOYSA-N
• SMILES： FC(N1C=C(C(=O)O)C=N1)(F)F

Computed Properties

• Exact Mass: 180.01466183 g/mol
• Monoisotopic Mass: 180.01466183 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1
• Molecular Weight: 180.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid

1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid, also known by its CAS registry number 1402664-77-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential applications in drug discovery and agrochemicals. The molecule features a pyrazole ring substituted with a trifluoromethyl group at position 1 and a carboxylic acid group at position 4, making it a versatile building block for further chemical modifications.

The structure of 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid is characterized by the presence of a five-membered aromatic ring containing two nitrogen atoms. The trifluoromethyl group (-CF3) attached to the pyrazole ring introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. This substitution pattern is particularly valuable in medicinal chemistry, where such groups are often used to enhance the bioavailability and pharmacokinetic properties of drug candidates. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel antibiotics and anticancer agents.

In terms of synthesis, 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an appropriate aldehyde with hydrazine derivatives in the presence of an acid catalyst. The carboxylic acid group can be introduced via hydrolysis or other functional group transformations. Researchers have explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and minimal environmental impact.

The chemical properties of 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid make it a promising candidate for use in agrochemicals, particularly as a fungicide or herbicide. Its ability to inhibit key enzymes involved in fungal growth has been demonstrated in several laboratory studies. Moreover, the trifluoromethyl substitution enhances the compound's stability under environmental conditions, making it suitable for agricultural applications where persistence is desired.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid with biological targets at the molecular level. These studies have provided insights into the compound's binding affinity and selectivity, paving the way for its optimization as a therapeutic agent. For instance, molecular docking simulations have revealed that this compound can bind effectively to certain protein receptors associated with inflammatory diseases.

In addition to its pharmacological applications, 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid has shown potential in materials science as a precursor for advanced polymers and coatings. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel materials with enhanced mechanical and thermal properties.

The environmental fate and toxicity of CAS No. 1402664-77-0 have also been subjects of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, suggesting that it may not pose long-term risks to aquatic ecosystems when used responsibly. However, further investigations are needed to fully understand its ecological impact.

In conclusion, 1-(Trifluoromethyl)-1H-pyrazole-4-carboxylic acid, with its unique chemical structure and diverse functional groups, continues to be a focal point in scientific research across multiple disciplines. Its potential applications span from drug discovery to agrochemicals and materials science, making it a valuable compound for both academic and industrial pursuits.